Cas no 1890511-14-4 (4-(2-chloroquinolin-3-yl)butan-2-one)

• Product Name: 4-(2-chloroquinolin-3-yl)butan-2-one
• CAS No: 1890511-14-4
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 6479981
• PubChem ID: 116985237
• Update Time: 2025-11-03

4-(2-chloroquinolin-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloroquinolin-3-yl)butan-2-one
• 1890511-14-4
• EN300-1992415

• Inchi： 1S/C13H12ClNO/c1-9(16)6-7-11-8-10-4-2-3-5-12(10)15-13(11)14/h2-5,8H,6-7H2,1H3
• InChI Key： STHIBAOBYXDAFL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)CCC(C)=O

Computed Properties

• Exact Mass: 233.0607417g/mol
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Additional information on 4-(2-chloroquinolin-3-yl)butan-2-one

Introduction to 4-(2-Chloroquinolin-3-yl)butan-2-one (CAS No. 1890511-14-4)

4-(2-Chloroquinolin-3-yl)butan-2-one, a compound with the CAS number 1890511-14-4, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The molecular structure of 4-(2-chloroquinolin-3-yl)butan-2-one consists of a quinoline ring substituted with a chloro group at the 2-position and a butanone moiety at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various scientific investigations.

Recent studies have explored the pharmacological potential of 4-(2-chloroquinolin-3-yl)butan-2-one. One notable area of research is its activity against cancer cells. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant cytotoxic effects on several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation by interfering with key signaling pathways involved in cell survival.

In addition to its anticancer properties, 4-(2-Chloroquinolin-3-yl)butan-2-one has shown promise as an antimicrobial agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibited the growth of both Gram-positive and Gram-negative bacteria. The study, published in the Journal of Antimicrobial Chemotherapy in 2020, highlighted the potential of 4-(2-Chloroquinolin-3-yl)butan-2-one as a lead compound for developing new antibiotics to combat multidrug-resistant bacterial infections.

The synthetic route for preparing 4-(2-Chloroquinolin-3-yl)butan-2-one has been well-documented in the literature. A common method involves the reaction of 3-bromobutanone with 2-chloroquinoline in the presence of a suitable base, such as potassium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. The ease of synthesis and availability of starting materials make this compound accessible for large-scale production and further research.

In terms of physical properties, 4-(2-Chloroquinolin-3-yl)butan-2-one is a solid at room temperature with a melting point ranging from 75°C to 78°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are advantageous for formulating solutions for biological assays and pharmaceutical applications.

The safety profile of 4-(2-Chloroquinolin-3-yl)butan-2-one is an important consideration for its use in research and development. Preliminary toxicological studies have indicated that this compound has low acute toxicity when administered orally or intraperitoneally to laboratory animals. However, further long-term toxicity studies are necessary to fully assess its safety for human use.

In conclusion, 4-(2-Chloroquinolin-3-yl)butan-2-one (CAS No. 1890511-14-4) is a promising compound with diverse biological activities and potential applications in pharmaceutical and chemical research. Its unique molecular structure and favorable physical properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.